Cas no 1540084-15-8 (4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine)

• Product Name: 4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine
• CAS No: 1540084-15-8
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 5251874
• Update Time: 2025-06-08

4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine

• Inchi： 1S/C8H8Cl2N2/c9-4-7-11-6-3-1-2-5(6)8(10)12-7/h1-4H2
• InChI Key： ZDQLCACKZHPVNG-UHFFFAOYSA-N
• SMILES： ClC1N=C(CCl)N=C2CCCC=12

Additional information on 4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine

4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine (CAS No. 1540084-15-8): A Key Intermediate in Modern Pharmaceutical Research

The compound 4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine, identified by its CAS number 1540084-15-8, represents a significant intermediate in the realm of pharmaceutical chemistry. This heterocyclic compound, belonging to the pyrimidine family, has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The presence of multiple reactive sites, including chloro and chloromethyl substituents, makes it a valuable building block for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrimidine derivatives for their pharmacological properties. Pyrimidines are fundamental motifs in many biologically active compounds, particularly those targeting nucleic acid metabolism and replication. The structural motif of cyclopenta[d]pyrimidine introduces unique conformational flexibility, which can be exploited to enhance binding affinity and selectivity in drug design. This feature has made it a focal point for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine compound is particularly noteworthy for its role in the synthesis of antiviral and anticancer agents. The chloromethyl group serves as a reactive handle for further functionalization via nucleophilic addition reactions, enabling the attachment of various pharmacophores. This adaptability has been leveraged in the development of inhibitors targeting enzymes such as thymidylate synthase, which is crucial in DNA synthesis and repair pathways.

Recent advancements in computational chemistry have further highlighted the potential of 4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications at the 4-chloro and 2-chloromethyl positions can significantly alter binding interactions with biological targets. These insights have guided the design of next-generation compounds with improved pharmacokinetic profiles and reduced toxicity.

The compound's significance extends beyond its structural versatility. Its synthesis involves well-established organic transformations, making it accessible for large-scale production without excessive complexity. This accessibility is critical for both academic research and industrial applications, where cost-effective and reproducible synthetic routes are paramount. Recent publications have showcased efficient synthetic methodologies that optimize yield and purity, further solidifying its utility as a pharmaceutical intermediate.

In the context of modern drug development, the< strong>4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine (CAS No. 1540084-15-8) has been integrated into various research pipelines aimed at addressing unmet medical needs. For instance, its derivatives have been explored as inhibitors of kinases involved in cancer progression. The ability to fine-tune its structure allows researchers to modulate key pharmacological parameters such as solubility, metabolic stability, and target specificity. Such tunability is essential for translating laboratory findings into clinical candidates with robust therapeutic efficacy.

The growing interest in this compound has also spurred innovation in synthetic methodologies. Researchers have developed novel catalytic systems that enhance the efficiency of key transformations involved in its preparation. These advancements not only improve the scalability of production but also open doors for exploring new synthetic pathways that might lead to additional derivatives with unique properties.

The< strong>cyclopenta[d]pyrimidine core structure itself offers intriguing opportunities for further exploration. Its fused ring system provides a rigid yet adaptable framework that can be modified to interact with biological targets in specific ways. This structural motif has been successfully incorporated into a range of drug candidates targeting diverse diseases, including infectious diseases and neurodegenerative disorders.

Emerging research suggests that< strong>4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine may also find applications beyond traditional pharmaceuticals. Its unique reactivity has caught the attention of materials scientists investigating advanced polymers and functional materials. The ability to incorporate this compound into polymer backbones could lead to novel materials with enhanced mechanical properties or specific biological interactions.

In conclusion, the< strong>4-Chloro-2-(chloromethyl)-5H,6H,7H-cyclopenta[d]pyrimidine, identified by CAS No. 1540084-15-8, stands as a cornerstone in contemporary pharmaceutical research due to its structural versatility and reactivity. Its role as a key intermediate has enabled the development of innovative drug candidates targeting various diseases. As synthetic methodologies continue to evolve and computational tools provide deeper insights into molecular interactions, this compound is poised to remain at the forefront of medicinal chemistry innovation.